Cas no 1354749-13-5 (4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine)
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-6-(4-chlorophenyl)-2-phenylpyrimidine
- 4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine
-
- MDL: MFCD30536778
- Inchi: 1S/C16H10Cl2N2/c17-13-8-6-11(7-9-13)14-10-15(18)20-16(19-14)12-4-2-1-3-5-12/h1-10H
- InChI Key: AMIWORWNWXAMJA-UHFFFAOYSA-N
- SMILES: ClC1=CC(C2C=CC(=CC=2)Cl)=NC(C2C=CC=CC=2)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 299
- Topological Polar Surface Area: 25.8
Experimental Properties
- Melting Point: 125.0 to 129.0 deg-C
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine Security Information
-
Symbol:
- Prompt:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C3518-200MG |
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine |
1354749-13-5 | 98.0%(GC) | 200MG |
¥160.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C3518-1G |
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine |
1354749-13-5 | 98.0%(GC) | 1G |
¥590.0 | 2022-09-28 | |
| abcr | AB549924-200 mg |
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine; . |
1354749-13-5 | 200mg |
€95.20 | 2022-07-28 | ||
| abcr | AB549924-1 g |
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine; . |
1354749-13-5 | 1g |
€171.30 | 2023-04-13 | ||
| eNovation Chemicals LLC | Y1247689-5g |
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine |
1354749-13-5 | 98% | 5g |
$285 | 2023-09-04 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C3518-200MG |
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine |
1354749-13-5 | >98.0%(GC) | 200mg |
¥90.00 | 2024-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C3518-1G |
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine |
1354749-13-5 | >98.0%(GC) | 1g |
¥420.00 | 2024-04-17 | |
| Chemenu | CM395529-1g |
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine |
1354749-13-5 | 95%+ | 1g |
$194 | 2023-02-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C3518-200MG |
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine |
1354749-13-5 | 98.0%(GC) | 200mg |
¥90.0 | 2024-07-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C3518-1G |
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine |
1354749-13-5 | 98.0%(GC) | 1g |
¥420.0 | 2024-07-20 |
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine Suppliers
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine
Introduction to 4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine (CAS No. 1354749-13-5)
4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine, identified by its Chemical Abstracts Service (CAS) number 1354749-13-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyrimidine derivative has garnered attention due to its structural uniqueness and potential biological activities, making it a subject of extensive study in the development of novel therapeutic agents.
The molecular structure of 4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine consists of a pyrimidine core substituted with chloro and phenyl groups at specific positions. This arrangement imparts distinct chemical properties that make it a valuable scaffold for drug design. The presence of chlorine atoms enhances the electrophilicity of the molecule, facilitating further functionalization and interaction with biological targets.
In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives. Pyrimidines are heterocyclic aromatic compounds that mimic nucleic acid bases, making them inherently relevant to DNA and RNA interactions. Among these, 4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine has been investigated for its possible role in modulating various biological pathways.
One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex molecules with enhanced pharmacological properties. Researchers have leveraged its structural framework to develop analogs with improved solubility, bioavailability, and target specificity. Such modifications are crucial in optimizing drug candidates for clinical applications.
The synthesis of 4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine involves multi-step organic reactions that require precise control over reaction conditions. The chloro substituents play a pivotal role in determining the reactivity and selectivity of the molecule during synthesis. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity, ensuring that the final product meets stringent pharmaceutical standards.
From a medicinal chemistry perspective, 4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine has shown promise in preclinical studies as a potential inhibitor of certain enzymes and receptors implicated in diseases such as cancer and inflammation. Its ability to interact with biological macromolecules makes it a candidate for developing small-molecule drugs that can modulate disease pathways at the molecular level.
The compound's stability under various conditions is another critical factor that contributes to its utility in pharmaceutical applications. Studies have demonstrated that 4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine maintains its integrity during storage and processing, which is essential for formulation into stable dosage forms. This stability ensures consistent drug delivery and efficacy in therapeutic settings.
In conclusion, 4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine (CAS No. 1354749-13-5) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable asset in the quest for novel therapeutic interventions. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in drug discovery and development.
1354749-13-5 (4-Chloro-6-(4-chlorophenyl)-2-phenylpyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)